Cas no 53544-82-4 (Benzothiazole, 6-isothiocyanato-2-(4-methylphenyl)-)

• Product Name: Benzothiazole, 6-isothiocyanato-2-(4-methylphenyl)-
• CAS No: 53544-82-4
• MF: C₁₅H₁₀N₂S₂
• MW: 282.383300304413
• CID: 357017
• PubChem ID: 71365174
• Update Time: 2025-04-19

Benzothiazole, 6-isothiocyanato-2-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole, 6-isothiocyanato-2-(4-methylphenyl)-
• 6-isothiocyanato-2-(4-methylphenyl)-1,3-benzothiazole
• DTXSID70788601
• 53544-82-4

• Inchi： 1S/C15H10N2S2/c1-10-2-4-11(5-3-10)15-17-13-7-6-12(16-9-18)8-14(13)19-15/h2-8H,1H3
• InChI Key： MAMHRAKBNXFZTA-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=CC=2N=C1C1C=CC(C)=CC=1)N=C=S

Computed Properties

• Exact Mass: 282.0287
• Monoisotopic Mass: 282.02854067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 85.6Ų

Experimental Properties

• PSA: 25.25